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Compound of Interest

Compound Name: CDN1163

Cat. No.: B1668764 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for utilizing the SERCA activator, CDN1163. It offers troubleshooting advice and

frequently asked questions to help optimize experimental protocols, with a specific focus on

determining the appropriate incubation time for various cell-based assays.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for CDN1163?

CDN1163 is a small-molecule, allosteric activator of the Sarco/Endoplasmic Reticulum Ca²⁺-

ATPase (SERCA), with a particular affinity for the SERCA2 isoform.[1][2] It does not directly

bind to the Ca²⁺ or ATP binding sites. Instead, it synergizes with ATP to stabilize a conformation

of the SERCA pump that is primed for activation.[3][4] This action enhances the pump's

efficiency in translocating calcium ions (Ca²⁺) from the cytosol into the lumen of the

endoplasmic reticulum (ER), thereby helping to restore Ca²⁺ homeostasis and alleviate ER

stress.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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